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Compound of Interest

Compound Name:

4-Hydroxy-2-

(methylthio)pyrimidine-5-

carboxylic acid

Cat. No.: B1296359 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and biological activities of 4-Hydroxy-2-(methylthio)pyrimidine-5-carboxylic acid, a

heterocyclic compound of interest in pharmaceutical and agricultural research.

Core Chemical Properties
4-Hydroxy-2-(methylthio)pyrimidine-5-carboxylic acid is a pyrimidine derivative

characterized by the presence of hydroxyl, methylthio, and carboxylic acid functional groups.

These groups contribute to its distinct chemical reactivity and potential biological functions.
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Property Value Source

IUPAC Name
2-(methylsulfanyl)-6-oxo-1H-

pyrimidine-5-carboxylic acid
[1]

CAS Number 397308-78-0 [2]

Molecular Formula C₆H₆N₂O₃S [1]

Molecular Weight 186.19 g/mol [1]

Melting Point 235 °C

Boiling Point Not available

Predicted pKa 2.63 ± 0.20 [3]

Predicted LogP Not available

Appearance Solid

Synthesis
The synthesis of 4-Hydroxy-2-(methylthio)pyrimidine-5-carboxylic acid can be achieved

through a multi-step process, commencing with the formation of its ethyl ester, followed by

hydrolysis.

Experimental Protocol: Synthesis of Ethyl 4-Hydroxy-2-
(methylthio)pyrimidine-5-carboxylate[5]
This procedure details the synthesis of the ethyl ester precursor.

Materials:

S-methylisothiourea hemisulfate salt

Diethyl ethoxymethylenemalonate

Ethanol

Sodium hydroxide solution
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Procedure:

A solution of sodium hydroxide is added dropwise to a stirred mixture of S-methylisothiourea

hemisulfate salt and diethyl ethoxymethylenemalonate in ethanol.

The recommended molar ratio is n(C₂H₆N₂S·1/2H₂SO₄) : n(C₁₀H₁₆O₅) : n(NaOH) = 1.2 : 1 :

1.8.

The reaction mixture is stirred at room temperature for 6 hours.

Following the reaction, the mixture is treated with acid to precipitate the product.

The resulting white solid, ethyl 4-hydroxyl-2-(methylsulfanyl)-pyrimidine-5-carboxylate, is

collected. This process has a reported yield of 81.1%.

Experimental Protocol: Hydrolysis to 4-Hydroxy-2-
(methylthio)pyrimidine-5-carboxylic acid
A detailed experimental protocol for the hydrolysis of the ethyl ester to the final carboxylic acid

is not explicitly available in the searched literature. However, a standard ester hydrolysis

procedure can be applied.

General Procedure (Example):

The ethyl 4-hydroxy-2-(methylthio)pyrimidine-5-carboxylate is dissolved in a suitable solvent,

such as a mixture of ethanol and water.

An excess of a base, typically sodium hydroxide or potassium hydroxide, is added to the

solution.

The mixture is heated under reflux for a period of time, which can be monitored by thin-layer

chromatography (TLC) to ensure the completion of the reaction.

After the reaction is complete, the mixture is cooled to room temperature.

The solution is then acidified with a strong acid, such as hydrochloric acid, until the pH is

acidic.
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The precipitated 4-Hydroxy-2-(methylthio)pyrimidine-5-carboxylic acid is collected by

filtration, washed with cold water, and dried.

Chemical Reactivity
The functional groups of 4-Hydroxy-2-(methylthio)pyrimidine-5-carboxylic acid dictate its

chemical behavior:

Carboxylic Acid: This group can undergo typical reactions such as esterification and

amidation.

Hydroxyl Group: The hydroxyl group can be involved in etherification and other nucleophilic

reactions.

Methylthio Group: The methylthio group can be a target for nucleophilic substitution

reactions.

Biological Activity
Research indicates that 4-Hydroxy-2-(methylthio)pyrimidine-5-carboxylic acid and its

derivatives possess potential as antimicrobial agents.[4] However, detailed studies on the

specific mechanisms of action against various pathogens are not yet extensively documented.

The pyrimidine core is a well-known pharmacophore present in numerous biologically active

compounds, suggesting that this molecule could serve as a valuable scaffold for the

development of new therapeutic agents.[5]
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Synthesis of 4-Hydroxy-2-(methylthio)pyrimidine-5-carboxylic acid
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Caption: Synthetic pathway to 4-Hydroxy-2-(methylthio)pyrimidine-5-carboxylic acid.
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Caption: A logical workflow for developing drug candidates from the title compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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